Cas no 1806347-62-5 (Ethyl 3,5-dibromopyridine-4-acetate)

• Product Name: Ethyl 3,5-dibromopyridine-4-acetate
• CAS No: 1806347-62-5
• MF: C₉H₉Br₂NO₂
• MW: 322.981261014938
• MDL: MFCD28785072
• CID: 4707506
• Update Time: 2025-05-21

Ethyl 3,5-dibromopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dibromopyridine-4-acetate

• MDL： MFCD28785072
• Inchi： 1S/C9H9Br2NO2/c1-2-14-9(13)3-6-7(10)4-12-5-8(6)11/h4-5H,2-3H2,1H3
• InChI Key： UEYYYROLKXXCHD-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3,5-dibromopyridine-4-acetate

Ethyl 3,5-dibromopyridine-4-acetate (CAS No. 1806347-62-5): A Comprehensive Overview

Ethyl 3,5-dibromopyridine-4-acetate, with the CAS number 1806347-62-5, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of Ethyl 3,5-dibromopyridine-4-acetate consists of a pyridine ring substituted with two bromine atoms at positions 3 and 5, and an ethyl acetate group at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable compound for various research and industrial purposes.

The synthesis of Ethyl 3,5-dibromopyridine-4-acetate involves a series of well-established organic reactions. Typically, the starting material is pyridine, which undergoes bromination at positions 3 and 5 using a suitable brominating agent such as bromine in the presence of a catalyst. Subsequently, the introduction of the ethyl acetate group at position 4 is achieved through acetylation reactions. The exact conditions for these reactions are optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further enhanced the efficiency of these synthesis routes, making them more environmentally friendly and cost-effective.

One of the key areas where Ethyl 3,5-dibromopyridine-4-acetate has found application is in medicinal chemistry. The compound serves as a valuable intermediate in the synthesis of various bioactive molecules. For instance, its ability to act as a precursor for pyridine-based drugs has been explored in recent studies. Researchers have reported that Ethyl 3,5-dibromopyridine-4-acetate can be converted into potent anti-inflammatory agents by further functionalization. These findings highlight its potential role in drug discovery programs targeting inflammatory diseases.

In addition to its medicinal applications, Ethyl 3,5-dibromopyridine-4-acetate has also been investigated for its potential use in agrochemicals. Pyridine derivatives are known for their pesticidal properties due to their ability to disrupt key biochemical pathways in pests. Recent studies have demonstrated that Ethyl 3,5-dibromopyridine-4-acetate exhibits promising activity against certain agricultural pests when used as an active ingredient in pesticides. This makes it a candidate for further development in pest control solutions.

The physical and chemical properties of Ethyl 3,5-dibromopyridine-4-acetate are well-documented and provide essential insights into its behavior under various conditions. The compound is typically a crystalline solid with a melting point around 120°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for use in solution-based reactions. The presence of bromine atoms contributes significantly to its molecular weight and enhances its stability under thermal conditions.

From an analytical standpoint, Ethyl 3,5-dibromopyridine-4-acetate can be characterized using various spectroscopic techniques such as UV-vis spectroscopy and NMR spectroscopy. These methods allow researchers to confirm the structure and purity of the compound accurately. Recent advancements in mass spectrometry have further improved the analytical capabilities for studying this compound's fragmentation patterns during ionization processes.

Ethical considerations play a crucial role in the handling and storage of Ethyl 3,5-dibromopyridine-4-acetate. While it is not classified as a hazardous substance under normal conditions, proper precautions should be taken during its synthesis and use to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and maintaining good ventilation during experiments involving this compound.

In conclusion, Ethyl 3,5-dibromopyridine-4-acetate (CAS No. 1806347-62-5) stands out as a versatile compound with promising applications across multiple domains of chemistry. Its unique structure enables it to serve as an intermediate or active ingredient in various chemical formulations. As research continues to uncover new insights into its properties and potential uses, this compound is expected to contribute significantly to advancements in pharmaceuticals and agrochemicals alike.